Cas no 1525398-29-1 (4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid)

4-(1-Ethyl-1H-pyrazol-4-yl)butanoic acid is a versatile pyrazole derivative with applications in pharmaceutical and organic synthesis. Its structure combines a pyrazole ring with a flexible butanoic acid side chain, offering functional group compatibility for further derivatization. The ethyl substituent enhances lipophilicity, potentially improving bioavailability in drug development contexts. This compound serves as a valuable intermediate in medicinal chemistry, particularly for designing kinase inhibitors or modulators of biological targets. Its carboxylic acid moiety allows for straightforward conjugation or salt formation, while the pyrazole core contributes to hydrogen bonding interactions. The balanced polarity of this molecule facilitates solubility in both organic and aqueous media, making it suitable for diverse synthetic applications.

4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid structure

1525398-29-1 structure

Product Name:4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid

CAS No:1525398-29-1

MF:C₉H₁₄N₂O₂

MW:182.219662189484

CID:5938137

PubChem ID:81008603

Update Time:2025-05-22

4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid
- EN300-1859717
- AKOS019577640
- 1525398-29-1
- Inchi： 1S/C9H14N2O2/c1-2-11-7-8(6-10-11)4-3-5-9(12)13/h6-7H,2-5H2,1H3,(H,12,13)
- InChI Key： SWYPHXZIHOLBPX-UHFFFAOYSA-N
- SMILES： OC(CCCC1C=NN(CC)C=1)=O

Computed Properties

Exact Mass: 182.105527694g/mol
Monoisotopic Mass: 182.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 55.1Å²

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